1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride

• IUPAC Name: 1,3-dibenzyl-2-methyl-5-nitrobenzimidazol-1-ium;chloride
• InChI: InChI=1S/C22H20N3O2.ClH/c1-17-23(15-18-8-4-2-5-9-18)21-13-12-20(25(26)27)14-22(21)24(17)16-19-10-6-3-7-11-19;/h2-14H,15-16H2,1H3;1H/q+1;/p-1
• InChI Key: KKLRILGTFGBEJL-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=C(N1CC3=CC=CC=C3)C=C(C=C2)[N+](=O)[O-])CC4=CC=CC=C4.[Cl-]
• Molecular Formula: C22H20ClN3O2
• Molecular Weight: 393.9 g/mol
• Solubility: >59.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is a cationic dye and has been used in different industries, including textile, paper, and leather. However, recent studies have focused on its potential as a biological stain and as a fluorescent probe for imaging.

Mechanism of Action

The mechanism of action of 1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride is not fully understood. However, it is believed to interact with the mitochondrial membrane potential and accumulate in the mitochondria due to its lipophilic nature.
Biochemical and Physiological Effects:
1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride has been shown to have no significant toxic effects on cells at low concentrations. However, at higher concentrations, it can induce apoptosis in cells. Additionally, this compound has been shown to affect mitochondrial function and dynamics.

Advantages and Limitations for Lab Experiments

One advantage of using 1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride in lab experiments is its ability to selectively stain mitochondria in cells. This makes it a useful tool for studying mitochondrial function and dynamics. However, one limitation is that it can induce apoptosis at higher concentrations, which may affect the results of experiments.

Future Directions

There are several future directions for research on 1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride. One potential direction is the development of new fluorescent probes based on this compound for imaging living cells and tissues. Another potential direction is the study of the effects of this compound on mitochondrial function and dynamics in different cell types and under different conditions. Additionally, the potential use of this compound as a therapeutic agent for mitochondrial dysfunction-related diseases could be explored.

Synthesis Methods

The synthesis of 1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride involves a multi-step process. The first step is the preparation of 2-methyl-1,3-dinitrobenzene, which is then reacted with benzyl chloride to form 2-methyl-1,3-dinitrobenzyl chloride. The final step involves the reaction of 2-methyl-1,3-dinitrobenzyl chloride with benzimidazole to form the desired compound.

Scientific Research Applications

1,3-dibenzyl-2-methyl-6-nitro-1H-3,1-benzimidazol-3-ium chloride has been extensively studied for its potential applications in biological research. It has been used as a fluorescent probe for imaging living cells and tissues. This compound has been shown to selectively stain mitochondria in cells, making it a useful tool for studying mitochondrial function and dynamics.